Cas no 65883-70-7 (methyl 2-[2-(4-phenylpiperazin-1-yl)ethylamino]benzoate)

• Product name: methyl 2-[2-(4-phenylpiperazin-1-yl)ethylamino]benzoate
• CAS No: 65883-70-7
• MF: C₂₀H₂₅N₃O₂
• MW: 339.4314
• CID: 962744
• PubChem ID: 3050155

methyl 2-[2-(4-phenylpiperazin-1-yl)ethylamino]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(4-phenylpiperazin-1-yl)ethylamino]benzoate
• SCHEMBL11447935
• Compound 756-267
• Methyl 2-(2-(1-phenyl-4-piperazinyl)ethylamino)benzoate
• 65883-70-7
• DTXSID20216080
• Benzoic acid, 2-((2-(4-phenyl-1-piperazinyl)ethyl)amino)-, methyl ester

• Inchi： InChI=1S/C20H25N3O2/c1-25-20(24)18-9-5-6-10-19(18)21-11-12-22-13-15-23(16-14-22)17-7-3-2-4-8-17/h2-10,21H,11-16H2,1H3
• InChI Key： YHMQEQWYLZSQFX-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC=C1NCCN2CCN(CC2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 339.19485
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.81